Cas no 2504-18-9 (N-Nitroso-methyl-tertbutyl-amine)

• Product Name: N-Nitroso-methyl-tertbutyl-amine
• CAS No: 2504-18-9
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 283821
• PubChem ID: 75630
• Update Time: 2025-10-29

N-Nitroso-methyl-tertbutyl-amine Chemical and Physical Properties

Names and Identifiers

• 2H-3,9a-Methano-1-benzoxepin-9-methanol,3,4,5,5a,6,7-hexahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)-
• N-tert-butyl-N-methylnitrous amide
• 2-propanamine, N,2-dimethyl-N-nitroso-
• Ethylamine, N,1,1-trimethyl-N-nitroso-
• tert-Butylmethylnitrosamine
• Methyl(T-butyl)nitrosamine
• Methyl-tert-butylnitrosamine
• Methyl-t-butylnitrosamine
• GGC4CMK8EG
• t-Butylamine, N-methyl-N-nitroso-
• N-nitrosomethyl-tert-butylamine
• N-Nitroso-tert-butylmethylamine
• N-Methyl-N-nitroso-tert-butylamine
• N-nitroso-methyl-tertbutylamin
• N-Methyl-N-tert-butylnitr
• D93415
• N,2-Dimethyl-N-nitroso-2-propanamine
• UNII-GGC4CMK8EG
• N-Nitroso-methyl-tertbutyl-amine
• TERT-BUTYL(METHYL)NITROSOAMINE
• METHYL(TERT-BUTYL)NITROSAMINE
• CCRIS 3218
• BRN 1922546
• EN300-1296533
• CHEMBL349916
• AS-77548
• Z1725963468
• 2504-18-9
• DTXSID20947903
• SCHEMBL3471815
• N-Methyl-N-tert-butylnitrosamine
• 1-tert-Butyl-1-methyl-2-oxohydrazine
• YDNOESAJRGHRAE-UHFFFAOYSA-N

• Inchi： 1S/C5H12N2O/c1-5(2,3)7(4)6-8/h1-4H3
• InChI Key： YDNOESAJRGHRAE-UHFFFAOYSA-N
• SMILES： O=NN(C)C(C)(C)C
• BRN： 1922546

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7
• Molecular Weight: 116.16

Experimental Properties

• Density: 1.0551 (rough estimate)
• Boiling Point: 217.23°C (rough estimate)
• Flash Point: 61°C
• Refractive Index: 1.4496 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on N-Nitroso-methyl-tertbutyl-amine

N-Nitroso-methyl-tertbutyl-amine (CAS No. 2504-18-9): Properties, Applications, and Research Insights

N-Nitroso-methyl-tertbutyl-amine (CAS No. 2504-18-9) is a specialized organic compound belonging to the N-nitrosoamine family. This compound has garnered significant attention in scientific research due to its unique molecular structure and potential applications. The chemical formula of N-Nitroso-methyl-tertbutyl-amine reflects its distinctive combination of a nitroso group attached to a methyl-tertbutyl-amine backbone, making it a subject of interest in various fields.

The molecular structure of N-Nitroso-methyl-tertbutyl-amine plays a crucial role in its chemical behavior. Researchers often explore its stability, reactivity, and interaction with other compounds. The presence of the nitroso group (-NO) and the tert-butyl group contributes to its distinct properties, which are frequently studied in controlled laboratory environments. Understanding these properties is essential for applications in synthetic chemistry and material science.

One of the key areas where N-Nitroso-methyl-tertbutyl-amine is utilized is in the development of advanced chemical intermediates. Its ability to act as a precursor in organic synthesis makes it valuable for creating complex molecules. Researchers are particularly interested in its potential role in designing novel compounds with specific functionalities. The compound's unique structure allows for modifications that can lead to the development of new materials with tailored properties.

In recent years, the scientific community has shown growing interest in the environmental and health-related aspects of N-nitroso compounds. While N-Nitroso-methyl-tertbutyl-amine is primarily used in research settings, understanding its behavior under different conditions is critical for ensuring safe handling and disposal. Studies focusing on its degradation pathways and interaction with environmental factors are ongoing, contributing to a broader understanding of nitrosoamine chemistry.

The synthesis of N-Nitroso-methyl-tertbutyl-amine involves precise chemical reactions to ensure high purity and yield. Researchers often employ advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to characterize the compound and verify its structure. These methods are essential for quality control and for ensuring the compound meets the required standards for research applications.

Another area of interest is the potential applications of N-Nitroso-methyl-tertbutyl-amine in pharmaceutical research. While direct medical uses are not currently a focus, the compound's structural features make it a candidate for exploring new drug delivery systems or bioactive molecules. Scientists are investigating its interactions with biological systems to uncover potential benefits or limitations in this context.

The market for specialized chemicals like N-Nitroso-methyl-tertbutyl-amine is driven by demand from academic and industrial research laboratories. Companies that supply high-purity chemicals for research purposes often list this compound in their catalogs, catering to scientists who require it for experimental work. The compound's niche applications ensure its relevance in the chemical research community.

Recent advancements in green chemistry have also influenced the study of N-Nitroso-methyl-tertbutyl-amine. Researchers are exploring more sustainable synthesis methods to reduce environmental impact. This aligns with global trends toward eco-friendly chemical processes, making the compound a subject of interest in discussions about sustainable research practices.

For those working with N-Nitroso-methyl-tertbutyl-amine, safety protocols are paramount. Proper storage, handling, and disposal procedures are essential to minimize risks associated with its use. Laboratories adhere to strict guidelines to ensure the compound is used responsibly, reflecting the broader commitment to safety in chemical research.

In summary, N-Nitroso-methyl-tertbutyl-amine (CAS No. 2504-18-9) is a compound of significant scientific interest due to its unique properties and potential applications. Its role in organic synthesis, material science, and pharmaceutical research highlights its versatility. As research continues, the compound is likely to remain a valuable tool for scientists exploring the frontiers of nitrosoamine chemistry.